N-(5-Amino-2-methylphenyl)-3-propoxybenzamide

• IUPAC Name: N-(5-amino-2-methylphenyl)-3-propoxybenzamide
• InChI: InChI=1S/C17H20N2O2/c1-3-9-21-15-6-4-5-13(10-15)17(20)19-16-11-14(18)8-7-12(16)2/h4-8,10-11H,3,9,18H2,1-2H3,(H,19,20)
• InChI Key: UTWYBLNEHGPOQH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)N)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol
• CAS No.: 1020054-14-1

Description

N-(5-Amino-2-methylphenyl)-3-propoxybenzamide is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.35 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cancer Treatment and Mechanism of Action

• Anticancer Agent Development: A compound, AZD4877, from a series of kinesin spindle protein (KSP) inhibitors, demonstrated excellent biochemical potency and pharmaceutical properties suitable for clinical development. This compound arrested cells in mitosis, leading to cellular death, indicative of its potential as a treatment for cancer (Theoclitou et al., 2011).

Biological and Chemical Properties

• Reductive Chemistry and Cytotoxicity: The study of 5-[N,N-Bis(2-chloroethyl)amino]-2,4-dinitrobenzamide (a structurally similar compound) highlighted its bioreductive properties and cytotoxicity against hypoxic cells, which is crucial in understanding similar compounds' therapeutic potential (Palmer et al., 1995).
• Structural and Spectroscopic Characterization: N-(2-hydroxy-5-methylphenyl)-2,3-dimethoxybenzamide was characterized, providing insights into the molecular structure and electronic properties relevant to similar benzamides (Cakmak et al., 2022).
• Biotransformation and Stability: The synthesis and biotransformation of N-(3-methylphenyl)-N'-cyanobenzamidine, an analog, were analyzed, offering insights into the stability and metabolic pathways relevant to benzamide derivatives (Pfeifer et al., 1981).

Neurotropic and Psychotropic Effects

• Psycho- and Neurotropic Profiling: Research on novel 3-(N-R,R′-aminomethyl)-2-methyl-1H-quinolin-4-ones, compounds structurally related to benzamides, revealed specific sedative effects and anti-amnesic activity, suggesting similar potential in benzamide derivatives (Podolsky et al., 2017).

Mechanism of Action

Target of Action

Similar compounds, such as n-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine derivatives, have been synthesized and studied for their antimicrobial activities against clinically isolated strains . These compounds also showed antioxidant activity .

Mode of Action

Related compounds have been found to exhibit antimicrobial and antioxidant activities . The antimicrobial activity could be due to the inhibition of essential microbial enzymes, while the antioxidant activity could be attributed to the neutralization of free radicals .

Biochemical Pathways

Based on the observed antimicrobial and antioxidant activities of related compounds , it can be inferred that the compound may interfere with microbial metabolic pathways and oxidative stress pathways.

Pharmacokinetics

The compound’s solubility in dmso and methanol suggests that it may have good bioavailability.

Result of Action

Related compounds have demonstrated antimicrobial and antioxidant activities , suggesting that N-(5-Amino-2-methylphenyl)-3-propoxybenzamide may have similar effects.

Action Environment

The compound’s storage recommendations suggest that it should be kept in a dark place and in an inert atmosphere at 2-8°c , indicating that light, oxygen, and temperature may affect its stability.